Cas no 1797131-64-6 (Acyclovir N-Methylene Dimer)

Acyclovir N-Methylene Dimer structure
Acyclovir N-Methylene Dimer structure
Product Name:Acyclovir N-Methylene Dimer
CAS No:1797131-64-6
MF:C17H22N10O6
MW:462.419981479645
CID:4552198
Update Time:2025-08-04

Acyclovir N-Methylene Dimer Chemical and Physical Properties

Names and Identifiers

    • Acyclovir N-Methylene Dimer
    • Acyclovir Impurity K
    • 2,2'-(methylenebis(azanediyl))bis(9-((2-hydroxyethoxy)methyl)-1H-purin-6(9H)-one)
    • X3N7OW6992
    • Q27293517
    • Inchi: 1S/C17H22N10O6/c28-1-3-32-8-26-6-20-10-12(26)22-16(24-14(10)30)18-5-19-17-23-13-11(15(31)25-17)21-7-27(13)9-33-4-2-29/h6-7,28-29H,1-5,8-9H2,(H2,18,22,24,30)(H2,19,23,25,31)
    • InChI Key: DHOYYKLYLLHMRJ-UHFFFAOYSA-N
    • SMILES: O(CCO)CN1C=NC2C(NC(=NC1=2)NCNC1=NC2=C(C(N1)=O)N=CN2COCCO)=O

Computed Properties

  • Exact Mass: 462.172378g/mol
  • Monoisotopic Mass: 462.172378g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 719
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 202
  • Molecular Weight: 462.4g/mol

Acyclovir N-Methylene Dimer Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A192450-0.5mg
Acyclovir N-Methylene Dimer
1797131-64-6
0.5mg
$ 750.00 2021-05-07
TRC
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Acyclovir N-Methylene Dimer (>90%)
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$ 201.00 2023-09-09
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$ 847.00 2023-09-09
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$ 1401.00 2023-09-09
Biosynth
IA167660-1 mg
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$288.75 2023-01-04
Biosynth
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Biosynth
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Biosynth
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Biosynth
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A2B Chem LLC
AX36774-5mg
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Additional information on Acyclovir N-Methylene Dimer

Comprehensive Overview of Acyclovir N-Methylene Dimer (CAS No. 1797131-64-6): Structure, Applications, and Research Insights

The Acyclovir N-Methylene Dimer (CAS No. 1797131-64-6) is a specialized derivative of the well-known antiviral drug Acyclovir. This compound has garnered significant attention in pharmaceutical research due to its unique structural modifications, which enhance its potential applications in antiviral therapies. The dimerization via an N-methylene bridge introduces novel physicochemical properties, making it a subject of interest for drug development and mechanistic studies.

Recent advancements in antiviral research have highlighted the importance of nucleoside analogs like Acyclovir and its derivatives. The Acyclovir N-Methylene Dimer stands out due to its potential to improve bioavailability and resistance profiles. Researchers are particularly intrigued by its dual-targeting capabilities, which could address challenges such as viral latency and drug resistance—a pressing concern in the treatment of herpesviruses and other persistent infections.

From a synthetic chemistry perspective, the N-methylene linkage in Acyclovir N-Methylene Dimer offers a robust platform for further derivatization. This flexibility aligns with current trends in structure-activity relationship (SAR) studies, where small structural changes can lead to significant improvements in efficacy and safety. The compound’s CAS No. 1797131-64-6 serves as a critical identifier for researchers sourcing high-purity materials for preclinical evaluations.

In the context of drug delivery systems, the dimer’s enhanced stability under physiological conditions makes it a candidate for prodrug formulations. This is particularly relevant given the growing demand for long-acting antiviral therapies, a topic frequently searched in academic and medical circles. The compound’s potential synergy with nanocarrier technologies further expands its applicability, addressing limitations like poor solubility and rapid clearance.

Beyond therapeutics, Acyclovir N-Methylene Dimer is also explored in diagnostic applications. Its fluorescent or radiolabeled variants could aid in viral load monitoring, a hot topic in personalized medicine. The integration of such compounds into point-of-care testing devices exemplifies the intersection of chemistry and diagnostics, a field gaining traction due to the global emphasis on rapid infectious disease management.

Environmental and regulatory considerations are equally important. The compound’s synthesis follows green chemistry principles, minimizing hazardous byproducts—a priority for sustainable pharmaceutical manufacturing. This aligns with searches for eco-friendly drug synthesis methods, reflecting broader societal shifts toward environmental responsibility.

In summary, Acyclovir N-Methylene Dimer (CAS No. 1797131-64-6) represents a multifaceted tool in modern medicine. Its structural ingenuity, therapeutic potential, and adaptability to emerging technologies position it at the forefront of antiviral innovation. As research progresses, this compound may unlock new paradigms in treating viral infections and beyond.

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